Cas no 53859-67-9 (Carbamodithioic acid,ethyl-, propyl ester (9CI))

• Product name: Carbamodithioic acid,ethyl-, propyl ester (9CI)
• CAS No: 53859-67-9
• MF: C₆H₁₃NS₂
• MW: 163.30412
• CID: 380440
• PubChem ID: 3034736

Carbamodithioic acid,ethyl-, propyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,ethyl-, propyl ester (9CI)
• Propyl ethyldithiocarbamate
• propyl N-ethylcarbamodithioate
• SCHEMBL9179838
• 2UY42MB6UX
• DTXSID10202119
• CARBAMODITHIOIC ACID, ETHYL-, PROPYL ESTER
• NS00032859
• UNII-2UY42MB6UX
• EINECS 258-824-3
• 53859-67-9

• Inchi： InChI=1S/C6H13NS2/c1-3-5-9-6(8)7-4-2/h3-5H2,1-2H3,(H,7,8)
• InChI Key： DHHZMMARLMPOOK-UHFFFAOYSA-N
• SMILES： CCCSC(=S)NCC

Computed Properties

• Exact Mass: 163.04909
• Monoisotopic Mass: 163.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 12.03